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Compound of Interest

Compound Name: Cytochalasin L

Cat. No.: B15604946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of

Cytochalasan L, a member of the cytochalasin family of fungal metabolites known to interfere

with actin filament dynamics. Due to the limited availability of specific solubility data for

Cytochalasan L, this protocol is based on established methods for closely related

cytochalasins, such as Cytochalasin B and D. It is intended to serve as a comprehensive guide

for researchers in various fields, including cell biology, cancer research, and drug development.

Introduction
Cytochalasans are a group of cell-permeable mycotoxins that potently inhibit actin

polymerization.[1] By binding to the barbed end of actin filaments, they disrupt crucial cellular

processes such as cell division, motility, and morphogenesis.[1] Cytochalasan L, a specific

member of this family, is an area of active research. Accurate and consistent preparation of

stock solutions is paramount for obtaining reliable and reproducible experimental results. This

protocol outlines the necessary steps, safety precautions, and storage conditions for preparing

a Cytochalasan L stock solution.

Materials and Equipment
Reagents

Cytochalasan L (solid powder)
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Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Ethanol, absolute (optional solvent)

Equipment
Analytical balance

Laminar flow hood or biological safety cabinet

Vortex mixer

Pipettes and sterile, disposable pipette tips

Sterile microcentrifuge tubes or cryovials

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

Quantitative Data Summary
While specific solubility data for Cytochalasan L is not readily available, the following table

summarizes key quantitative information and provides solubility data for related cytochalasins

to serve as a reference.
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Parameter Cytochalasan L
Cytochalasan B
(for reference)

Cytochalasan D
(for reference)

Molecular Weight 547.6 g/mol [1] 479.6 g/mol [2] 507.6 g/mol [3]

Recommended

Solvent
DMSO

DMSO, DMF,

Ethanol[4]

DMSO,

Dichloromethane,

Ethanol[5]

Solubility in DMSO Not specified ~371 mg/mL[4] ~25-100 mg/mL[6][7]

Solubility in Ethanol Not specified ~35 mg/mL[4]
~5 mg/mL (with gentle

warming)[5]

Typical Stock Conc. 1-10 mM 10-50 mM 1-10 mM

Storage Temperature -20°C[4] -20°C[4] -20°C[7]

Experimental Protocol: Preparation of a 10 mM
Cytochalasan L Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Cytochalasan L in DMSO.

Researchers should adjust the concentration based on their specific experimental needs and

the empirically determined solubility of their particular batch of Cytochalasan L.

Safety Precautions
Cytochalasans are potent toxins and should be handled with extreme care.[4]

Work in a well-ventilated area, preferably within a laminar flow hood or biological safety

cabinet.

Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

Avoid inhalation of the powder.

Prevent contact with skin and eyes. In case of contact, rinse immediately and thoroughly with

water and seek medical attention.
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Consult the Safety Data Sheet (SDS) for Cytochalasan L before use.

Procedure
Equilibrate: Allow the vial of Cytochalasan L powder to come to room temperature before

opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the

desired amount of Cytochalasan L powder. For 1 mL of a 10 mM stock solution, you will need

5.476 mg of Cytochalasan L.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 547.6 g/mol = 0.005476 g = 5.476 mg

Dissolving: In a laminar flow hood, add the appropriate volume of anhydrous DMSO to the

microcentrifuge tube containing the weighed Cytochalasan L. For a 10 mM solution, add 1

mL of DMSO.

Mixing: Close the tube tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) may aid in dissolution if necessary, though it is

generally not required for DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C, protected from

light.[4] When stored properly, cytochalasin solutions in DMSO are generally stable for

several months.[7]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the general mechanism of action for cytochalasins and the

workflow for preparing a stock solution.
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General Mechanism of Cytochalasan Action
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Caption: General mechanism of cytochalasan action on actin filaments.
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Cytochalasan L Stock Solution Preparation Workflow
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Caption: Workflow for preparing Cytochalasan L stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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